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Compound of Interest

Compound Name: Isoamyl lactate

Cat. No.: B106790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isoamyl lactate, a versatile ester

with applications ranging from flavor and fragrance to its emerging role as a green solvent and

a precursor in polymer synthesis. This document details its chemical identity, physicochemical

properties, and key experimental protocols.

Chemical Identification
Isoamyl lactate is chemically identified by its CAS number, with several synonyms commonly

used in literature and commerce.

Identifier Value Reference

CAS Number 19329-89-6 [1][2][3][4]

IUPAC Name
3-methylbutyl 2-

hydroxypropanoate
[3][4]

Synonyms

Isopentyl lactate, Lactic acid

isoamyl ester, 3-Methylbutyl

lactate, Propanoic acid, 2-

hydroxy-, 3-methylbutyl ester

[2][3][5]

EC Number 242-966-8 [1][2][6]

UNII DR4JQR9E0V [1][2]
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Physicochemical Properties
A summary of the key physical and chemical properties of isoamyl lactate is presented below,

providing essential data for experimental design and application.

Property Value Reference

Molecular Formula C8H16O3 [1][3]

Molecular Weight 160.21 g/mol [3][4]

Appearance Colorless, clear liquid [1][2]

Odor
Mild, sweet, fruity, creamy,

nutty
[1][2]

Boiling Point 202-203 °C at 760 mmHg [1][2]

Density 0.958 - 0.986 g/cm³ at 25 °C [1][2]

Flash Point 74 - 77.78 °C [1][2]

Refractive Index 1.421 - 1.434 at 20 °C [1][2]

Vapor Pressure 0.0715 - 0.072 mmHg at 25 °C [1][2]

Solubility
Slightly soluble in water;

soluble in alcohol
[2][7]

logP (o/w) 1.333 - 1.6 (estimated) [1][2]

Experimental Protocols
3.1. Synthesis of Isoamyl Lactate via Esterification

A common method for the synthesis of isoamyl lactate is the esterification of lactic acid with

isoamyl alcohol. A patented method utilizes a supported sodium bisulfate catalyst to achieve a

high yield under relatively mild conditions.[8]

Materials:

Lactic acid
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Isoamyl alcohol

Silica gel particles (100-200 μm)

10% Hydrochloric acid solution

Sodium bisulfate aqueous solution (0.05-0.2 g/mL)

Muffle furnace

Reaction vessel with heating and stirring capabilities

Catalyst Preparation:

Soak silica gel particles in a 10% hydrochloric acid solution at room temperature for 3-5

hours.

Filter the silica gel and dry at 120 °C for 12 hours.

Calcine the dried silica gel in a muffle furnace at 350 °C for 3 hours.

Soak the activated silica gel in a sodium bisulfate aqueous solution for 8-12 hours.

Filter and dry the particles to obtain the silica gel-supported sodium bisulfate catalyst.[8]

Esterification Reaction:

Combine isoamyl alcohol and lactic acid in the reaction vessel. The recommended molar

ratio of isoamyl alcohol to lactic acid is between 1.5:1 and 3:1.

Add the prepared catalyst to the reaction mixture. The mass ratio of the catalyst to the total

reactants should be between 1:100 and 5:100.

Heat the mixture and stir to facilitate the esterification reaction. The specific reaction

temperature and time will depend on the desired conversion rate.

After the reaction is complete, cool the mixture and filter to recover the catalyst.
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The resulting liquid is the crude isoamyl lactate, which can be further purified by distillation.

[8]

3.2. Analysis by Gas Chromatography (GC)

The purity of isoamyl lactate can be determined using gas chromatography.

Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID).

Capillary column (e.g., SE-30 or equivalent non-polar phase).[9]

Typical GC Parameters:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Carrier Gas: Helium or Nitrogen

Oven Temperature Program: An initial temperature of 50-70 °C, held for a few minutes,

followed by a ramp of 5-10 °C/min to a final temperature of 200-220 °C.

Injection Volume: 1 µL of a diluted sample in a suitable solvent (e.g., ethanol).

The retention time for isoamyl lactate under these conditions will be specific to the column

and exact parameters used. The NIST Chemistry WebBook reports a Kovats retention index of

1047 on a standard non-polar column.[4][9]

Applications and Biological Relevance
Isoamyl lactate is primarily utilized as a flavoring and fragrance agent due to its mild, fruity

aroma.[2][6] It also serves as a high-boiling point, non-toxic solvent with applications in the

formulation of resins, paints, and adhesives.[8]

In the context of drug development and materials science, isoamyl lactate is gaining attention

as a green solvent.[10] Furthermore, it is a key intermediate in the purification of lactic acid for
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the synthesis of polylactic acid (PLA), a biodegradable and biocompatible polymer with

extensive biomedical applications, including in drug delivery systems, implants, and tissue

engineering.[8][11]

From a toxicological standpoint, isoamyl lactate is considered to have low acute toxicity.[7][12]

It is a metabolite and is not classified as a hazardous substance under GHS by the majority of

notifiers.[4]

Visualized Workflow
Synthesis of Isoamyl Lactate

The following diagram illustrates the workflow for the synthesis of isoamyl lactate via

catalyzed esterification.
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Caption: Workflow for the synthesis of isoamyl lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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